N-(tert-butyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-tert-butyl-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C10H15NO2/c1-7-8(5-6-13-7)9(12)11-10(2,3)4/h5-6H,1-4H3,(H,11,12)
• InChI Key: UDAFRPMSHPXPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC(C)(C)C
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

“N-(tert-butyl)-2-methylfuran-3-carboxamide” is a compound that contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The “N-(tert-butyl)” indicates a tert-butyl group attached to a nitrogen atom. The “2-methyl” denotes a methyl group attached to the second carbon of the furan ring, and the “3-carboxamide” suggests a carboxamide group attached to the third carbon of the furan ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its structure. For example, tert-butyl groups are known to be non-polar and hydrophobic, while carboxamide groups can participate in hydrogen bonding.

Mechanism of Action

Target of Action

Compounds with tert-butyl groups have been used to study large biomolecular assemblies involved in neurotransmitter release .

Mode of Action

It’s known that tert-butyl groups can exist in solution as a cation . This cation can interact with other molecules, potentially influencing their behavior or function.

Biochemical Pathways

Tert-butyl groups are often subject to metabolism by a number of cytochrome p450 enzymes (cyps), which play a crucial role in drug metabolism and bioactivation .

Pharmacokinetics

Tert-butyl groups are known to be metabolized by cytochrome p450 enzymes .

Result of Action

Exposure to tert-butyl groups can cause irritation to the skin and eyes, and inhalation can irritate the nose, throat, and lungs .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(tert-butyl)-2-methylfuran-3-carboxamide. For instance, the presence of water can lead to the tert-butyl cation taking an OH group . Additionally, the compound’s action may be influenced by the presence of other substances, pH levels, temperature, and other environmental conditions .

Future Directions

The future directions for research on “N-(tert-butyl)-2-methylfuran-3-carboxamide” would likely depend on its potential applications. If it shows promise as a pharmaceutical compound, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.

Biochemical Analysis

Biochemical Properties

. Based on its structural features, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions could be influenced by the compound’s tert-butyl group and the furan ring, both of which are known to participate in various types of chemical reactions .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is plausible that the compound could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

There is currently no available data on the effects of different dosages of N-(tert-butyl)-2-methylfuran-3-carboxamide in animal models . Future studies could investigate any threshold effects, as well as any toxic or adverse effects at high doses.